Cas no 2098062-04-3 (N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide)

• Product Name: N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide
• CAS No: 2098062-04-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5048703
• Update Time: 2025-08-05

N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide
• N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide

• Inchi： 1S/C10H20N2O2/c1-3-4-5-11(2)10(14)8-12-6-9(13)7-12/h9,13H,3-8H2,1-2H3
• InChI Key： DZZBSXFULWKNPF-UHFFFAOYSA-N
• SMILES： OC1CN(CC(N(C)CCCC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8

Additional information on N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide

N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide (CAS No. 2098062-04-3): An Emerging Compound in Pharmaceutical Research

N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide (CAS No. 2098062-04-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential in drug development.

The chemical structure of N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide is characterized by a central azetidine ring, a hydroxyl group, and an acetamide moiety. The presence of these functional groups imparts specific physicochemical properties that make it an attractive candidate for various biological studies. Recent research has focused on elucidating the pharmacological properties and potential therapeutic applications of this compound.

One of the key areas of interest is the role of N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide in modulating neurotransmitter systems. Studies have shown that azetidine derivatives can interact with receptors involved in neurotransmission, such as GABA receptors and serotonin receptors. This interaction can potentially lead to therapeutic effects in neurological disorders, including anxiety, depression, and epilepsy.

In addition to its potential as a neurotransmitter modulator, N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide has also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. These properties suggest that N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide could be developed into an effective oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide in various therapeutic indications. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-Butyl-2-(3-hydroxyazetidin-1-yl)-N-methylacetamide (CAS No. 2098062-04-3) represents a promising compound in pharmaceutical research with potential applications in treating neurological disorders, inflammatory diseases, and other conditions. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for researchers and pharmaceutical companies alike.